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Compound of Interest

Compound Name: Methyl L-leucinate

Cat. No.: B010346

This technical guide provides an in-depth overview of the solubility of Methyl L-leucinate in
various organic solvents, targeting researchers, scientists, and professionals in drug
development. The document presents quantitative solubility data, detailed experimental
protocols for solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

The solubility of Methyl L-leucinate hydrochloride was determined in twelve organic solvents
at temperatures ranging from 283.15 K to 323.15 K. The mole fraction solubility (x1) data is
summarized in the table below. The dissolution of Methyl L-leucinate hydrochloride in these
solvents is an endothermic and entropy-driven process.[1][2] An increase in temperature
positively affects the solubility of Methyl L-leucinate hydrochloride in these pure solvents.[1][2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b010346?utm_src=pdf-interest
https://www.benchchem.com/product/b010346?utm_src=pdf-body
https://www.benchchem.com/product/b010346?utm_src=pdf-body
https://www.benchchem.com/product/b010346?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/acs.jced.3c00704
https://acs.figshare.com/collections/Solubility_Measurement_Correlation_and_Computational_Analysis_of_Methyl_l_Leucinate_Hydrochloride_in_12_Pure_Solvents/7196398
https://www.benchchem.com/product/b010346?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/acs.jced.3c00704
https://acs.figshare.com/collections/Solubility_Measurement_Correlation_and_Computational_Analysis_of_Methyl_l_Leucinate_Hydrochloride_in_12_Pure_Solvents/7196398
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Dim
n- Iso
Met Eth eth n- 2-

Pro pro n- Ace Ace n- 1,4-
Te hyl yl yl Pen . But .

pyl pyl But toni ton Hex Dio
mp Ace Ace Car tan . ano

Ace Ace ano trile e ane xan
erat tate tate bon ol he

tate tate I (X1 (X1 (X1 (¢ e
ure (xa (X1 ate (X2 (X2

(X1 (X1 f s * X (x1*
(K) * * (X1 * *

* * 10%) 10%) 109 104 109)

10%) 109) * 103 10%)
10%) 10°%)
103)

283.
15 131 08 052 041 029 133 089 158 102 075 0.15 0.95
288.
15 155 101 063 050 036 151 102 183 1212 089 0.18 1.12
293.
15 183 120 076 061 044 171 116 212 143 106 0.22 1.32
298.
15 216 142 092 074 054 193 132 246 168 126 0.27 155
303.
15 255 168 111 090 066 218 150 285 197 149 033 182
308.
15 301 199 133 109 081 245 170 330 231 176 040 213
313.
15 355 235 159 131 099 275 193 382 270 208 049 249
318.
15 418 278 189 157 120 3.08 218 442 315 245 060 291
323.
15 492 329 225 188 145 345 246 511 367 288 074 340

Experimental Protocol: Gravimetric Method

The solubility of Methyl L-leucinate hydrochloride in the selected organic solvents was
determined using a static gravimetric method under atmospheric pressure (101.2 kPa).[1][2]
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Apparatus:

Jacketed glass vessel (100 mL)
Magnetic stirrer

Thermostatic water bath

Analytical balance (accuracy + 0.1 mg)

Drying oven

Procedure:

An excess amount of Methyl L-leucinate hydrochloride was added to a known mass of the
respective organic solvent in the jacketed glass vessel.

The mixture was continuously stirred using the magnetic stirrer to ensure thorough mixing.

The temperature of the solution was maintained at the desired setpoint (ranging from 283.15
to 323.15 K) by circulating water from the thermostatic water bath through the jacket of the
vessel.

The solution was allowed to equilibrate for at least 12 hours to ensure that saturation was
reached.

After equilibration, the stirring was stopped, and the solution was left undisturbed for at least
4 hours to allow the undissolved solid to settle.

A sample of the clear supernatant was carefully withdrawn using a preheated or precooled
syringe to prevent any change in solubility due to temperature fluctuations.

The withdrawn sample was immediately transferred to a pre-weighed container.
The weight of the sample was determined using the analytical balance.

The solvent was then evaporated by drying the sample in an oven at a controlled
temperature until a constant weight of the dissolved solid was achieved.
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e The mass of the dissolved Methyl L-leucinate hydrochloride was determined by weighing
the container with the dried solid.

e The mole fraction solubility was then calculated from the masses of the dissolved solute and
the solvent.

e The solid phase in equilibrium with the saturated solution was analyzed by powder X-ray
diffraction to confirm that no polymorphic transformation or solvate formation occurred during
the experiment.[1][2]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the gravimetric method for determining the
solubility of Methyl L-leucinate.
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Caption: Gravimetric method workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b010346?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/abs/10.1021/acs.jced.3c00704
https://acs.figshare.com/collections/Solubility_Measurement_Correlation_and_Computational_Analysis_of_Methyl_l_Leucinate_Hydrochloride_in_12_Pure_Solvents/7196398
https://acs.figshare.com/collections/Solubility_Measurement_Correlation_and_Computational_Analysis_of_Methyl_l_Leucinate_Hydrochloride_in_12_Pure_Solvents/7196398
https://acs.figshare.com/collections/Solubility_Measurement_Correlation_and_Computational_Analysis_of_Methyl_l_Leucinate_Hydrochloride_in_12_Pure_Solvents/7196398
https://www.benchchem.com/product/b010346#solubility-of-methyl-l-leucinate-in-different-organic-solvents
https://www.benchchem.com/product/b010346#solubility-of-methyl-l-leucinate-in-different-organic-solvents
https://www.benchchem.com/product/b010346#solubility-of-methyl-l-leucinate-in-different-organic-solvents
https://www.benchchem.com/product/b010346#solubility-of-methyl-l-leucinate-in-different-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b010346?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

